Cas no 2138563-21-8 (5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3,4-tetrazole
• CAS No: 2138563-21-8
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• CID: 6148890
• PubChem ID: 165743326
• Update Time: 2025-05-20

5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157419
• 2138563-21-8
• 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3,4-tetrazole

• Inchi： 1S/C10H17ClN4/c1-10(2)5-4-7(11)6-8(10)9-12-13-14-15(9)3/h7-8H,4-6H2,1-3H3
• InChI Key： AWJDEVDWBFNLSS-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)(C)C(C2=NN=NN2C)C1

Computed Properties

• Exact Mass: 228.1141743g/mol
• Monoisotopic Mass: 228.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.6Ų

Additional information on 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3,4-tetrazole

5-(5-Chloro-2,2-Dimethylcyclohexyl)-1-Methyl-1H-1,2,3,4-Tetrazole: A Comprehensive Overview

The compound 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3,4-tetrazole (CAS No. 2138563-21-8) is a fascinating molecule with significant applications in various fields. This tetrazole derivative has garnered attention due to its unique structural properties and potential uses in pharmaceuticals and agrochemicals. Recent studies have highlighted its role in enhancing the efficacy of certain drug delivery systems and its ability to act as a stabilizing agent in complex chemical reactions.

The tetrazole ring system is a key feature of this compound, contributing to its stability and reactivity. The presence of the chloro group at the 5-position of the cyclohexane ring introduces additional electronic effects that influence the molecule's behavior in different environments. Furthermore, the dimethyl substitution on the cyclohexane ring enhances the molecule's lipophilicity, making it more suitable for applications requiring membrane permeability.

Recent research has focused on optimizing the synthesis of 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3,4-tetrazole to improve yield and reduce production costs. One study published in *Journal of Medicinal Chemistry* demonstrated a novel approach using microwave-assisted synthesis, which significantly accelerated the reaction process while maintaining high purity levels. This advancement has opened new avenues for large-scale production of this compound for industrial applications.

In terms of applications, tetrazoles like this one are widely used as intermediates in drug development. Their ability to form stable bonds with metal ions makes them valuable in creating bioactive compounds with specific targeting capabilities. For instance, a recent study explored the use of this compound as a ligand in metalloenzyme mimics, showcasing its potential in catalytic processes relevant to organic synthesis.

The cyclohexane ring structure in this compound plays a crucial role in determining its pharmacokinetic properties. The dimethyl groups provide steric hindrance that can influence how the molecule interacts with biological systems. This characteristic has been leveraged in designing drugs with improved bioavailability and reduced toxicity profiles.

From an environmental standpoint, understanding the degradation pathways of 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3,4-tetrazole is essential for assessing its ecological impact. Recent studies have identified microbial degradation as a primary mechanism for breaking down this compound in soil and water systems. These findings are critical for ensuring sustainable practices in industries utilizing this compound.

In conclusion, 5-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-1,2,3,4-tetrazole (CAS No. 2138563-21-8) stands out as a versatile molecule with promising applications across multiple disciplines. Its unique chemical structure and favorable properties make it a subject of ongoing research aimed at unlocking its full potential while ensuring safe and responsible use.